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Compound of Interest

Compound Name: 4,5-dimethylbenzene-1,2-diamine

Cat. No.: B154071

Introduction: 4,5-Diamino-o-xylene, also known as 4,5-dimethyl-1,2-phenylenediamine, is an
aromatic diamine that serves as a critical building block in organic synthesis. Its unique
structure, featuring two adjacent amine groups on a dimethylbenzene ring, makes it a valuable
precursor for the synthesis of various heterocyclic compounds. This technical guide provides
an in-depth overview of commercial suppliers, physicochemical properties, key applications,
and experimental considerations for high-purity 4,5-diamino-o-xylene, tailored for researchers,
scientists, and professionals in drug development.

Commercial Suppliers and Specifications

High-purity 4,5-diamino-o-xylene is available from several commercial chemical suppliers,
catering to research and development needs. The quality and purity of the starting material are
paramount for reproducible and successful synthetic outcomes. Below is a summary of
offerings from prominent suppliers.
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Supplier Product Name  CAS Number Purity Notes
) Offered as a
4,5-Dimethyl-1,2- _
) ) o powder with a
Sigma-Aldrich phenylenediamin  3171-45-7 98% ] )
melting point of
e
127-129 °C.[1]
_ Available as a
) 4,5-Dimethyl-1,2- )
Tokyo Chemical o white to gray to
phenylenediamin  3171-45-7 >98.0% (HPLC)
Industry (TCI) brown powder or
e
crystal.[2]
4,5-Dimethyl-o- Lists multiple
Chemrio phenylenediamin  3171-45-7 Not specified synonyms for the
e compound.[3]
Lists various
4,5-Dimethyl-o- suppliers,
ChemBK phenylenediamin  3171-45-7 Not specified including Wuhan

e

UCchem
Biotechnology.[4]

Physicochemical Properties

A clear understanding of the physicochemical properties of 4,5-diamino-o-xylene is essential

for its proper handling, storage, and application in experimental setups.
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Property Value Reference
Molecular Formula CsHi2N2 [1]
Molecular Weight 136.19 g/mol
White to Gray to Brown
Appearance [2]
powder/crystal
Melting Point 127-129 °C [1]

Low solubility in water; soluble
Solubility in organic solvents like

methanol and ethanol.[4]

Storage Temperature 2-8°C [1]

Applications in Research and Drug Development

The primary utility of 4,5-diamino-o-xylene lies in its role as a precursor in multi-step organic
syntheses. Its bifunctional nature allows for the construction of complex molecular
architectures.

1. Synthesis of Quinoxaline Derivatives: Quinoxalines are a class of nitrogen-containing
heterocyclic compounds that form the core structure of various biologically active molecules
with applications as antitumor, a-adrenoceptor agonist, and kinase inhibitors.[4] 4,5-Diamino-o-
xylene is a key starting material for producing substituted quinoxalines through condensation
reactions with 1,2-dicarbonyl compounds.[2][4]

2. Porphyrin Dimers and Materials Science: The compound is used in the synthesis of more
complex structures like o-xylene-bridged porphyrin dimers.[5] These molecules are investigated
for their unique photophysical properties, with potential applications in materials science and
photodynamic therapy.[5]

3. Chemical Reagent: It serves as an intermediate for the production of dyes, pigments, and
hair dyes.[4]
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Applications of 4,5-Diamino-o-xylene.

Experimental Protocols

Detailed methodologies for reactions involving 4,5-diamino-o-xylene are crucial for successful
synthesis.

General Protocol for Quinoxaline Synthesis

The condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound is a classic and
widely used method for synthesizing quinoxalines.[2] Various catalysts and reaction conditions
can be employed to optimize yields and purity.

Materials:

4,5-Diamino-o-xylene (1 mmol)

1,2-dicarbonyl compound (e.g., benzil) (1 mmol)

Solvent (e.g., Toluene, Ethanol) (8-10 mL)

Catalyst (optional, e.g., Alumina-supported molybdophosphovanadates, pyridine)[2][3]

Procedure:
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To a mixture of 4,5-diamino-o-xylene (1 mmol) and the 1,2-dicarbonyl compound (1 mmol) in
the chosen solvent, add the catalyst (if any).

Stir the mixture at room temperature or under reflux, depending on the specific protocol.[1][2]
Monitor the reaction progress using Thin Layer Chromatography (TLC).
Upon completion, if a heterogeneous catalyst is used, separate it by filtration.[2]

If the reaction mixture is homogeneous, pour it into water and extract the product with an
organic solvent (e.g., Ethyl Acetate).[3]

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under
reduced pressure.

Purify the crude product by column chromatography or recrystallization to obtain the desired
quinoxaline derivative.
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1. Mix 4,5-diamino-o-xylene,
1,2-dicarbonyl, and solvent

2. Add catalyst

(e.g., AICuMoVP)

3. Stir at specified
temperature (e.g., 25°C)

4. Monitor reaction
progress by TLC

5. Catalyst filtration or
Agqueous workup

6. Extract with
organic solvent

7. Dry, concentrate,
and purify

Final Product:
Quinoxaline Derivative
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Experimental workflow for quinoxaline synthesis.
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Synthesis of o-Xylene-Bridged Porphyrin Dimers

This protocol outlines the nucleophilic substitution reaction to form covalently linked porphyrin
dimers.

Procedure:

A solution of a hydroxyl-containing porphyrin (1 eq.) and a base like Cesium Carbonate
(Cs2CO0s3, 5 eq.) in DMF is boiled for 30 minutes.[5]

e a,a'-dibromo-o-xylene (0.5 eq.) is added to the reaction mixture.
e The mixture is boiled for approximately 5 hours, with the reaction monitored by TLC.[5]
 After the reaction is complete, the DMF is removed under vacuum.

e The resulting mixture is purified by column chromatography on silica gel to yield the o-
xylene-bridged porphyrin dimer.[5]

Biological Pathways

While 4,5-diamino-o-xylene is primarily a synthetic intermediate, the core o-xylene structure is
subject to biological degradation by certain microorganisms, such as those from the
Rhodococcus genus. These pathways are relevant for understanding the environmental fate
and potential toxicology of related compounds. The degradation typically initiates with oxidation
of a methyl group or the aromatic ring.
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Bacterial Degradation Pathway of o-Xylene
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Simplified bacterial degradation pathways for o-xylene.
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Safety and Handling

4,5-Diamino-o-xylene is classified as harmful and requires careful handling.

o Hazards: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and eye
irritation.[2][6]

e Precautions: Avoid breathing dust, fume, gas, mist, vapors, or spray.[2]

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection. A dust mask (type N95 or equivalent) is recommended.[1][2]

» Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep
containers tightly closed. Recommended storage is at 2-8°C.[1]

Conclusion: High-purity 4,5-diamino-o-xylene is a readily available and versatile reagent for the
synthesis of quinoxalines and other complex heterocyclic structures relevant to drug discovery
and materials science. By understanding its properties, sourcing from reliable suppliers, and
adhering to established experimental protocols and safety measures, researchers can
effectively leverage this compound in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [High-Purity 4,5-Diamino-o-xylene: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154071#commercial-suppliers-of-high-purity-4-5-
diamino-o-xylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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